Cas no 19072-72-1 (Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-)

Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl- structure
19072-72-1 structure
Product Name:Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-
CAS No:19072-72-1
MF:C25H36O2
MW:368.552147865295
CID:1383932
PubChem ID:19981759
Update Time:2025-04-20

Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-4-[2-(3-tert-butyl-4-hydroxy-5-methylphenyl)propan-2-yl]-6-methylphenol
    • 4,4'-(Propane-2,2-diyl)bis(2-tert-butyl-6-methylphenol)
    • SCHEMBL9319647
    • DTXSID80601655
    • 19072-72-1
    • Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-
    • Inchi: 1S/C25H36O2/c1-15-11-17(13-19(21(15)26)23(3,4)5)25(9,10)18-12-16(2)22(27)20(14-18)24(6,7)8/h11-14,26-27H,1-10H3
    • InChI Key: UHSLAFBDUFODHO-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=C(C=C1C(C)(C)C)C(C)(C)C1=CC(C)=C(C(=C1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 368.27168
  • Monoisotopic Mass: 368.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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